
Personal protective equipment for handling 3,5-
Diiodo-L-tyrosine dihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Diiodo-L-tyrosine dihydrate

Cat. No.: B102990 Get Quote

Essential Safety and Handling Guide for 3,5-
Diiodo-L-tyrosine Dihydrate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

3,5-Diiodo-L-tyrosine dihydrate. Adherence to these procedures is essential for ensuring

laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment
3,5-Diiodo-L-tyrosine dihydrate is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3][4][5] All personnel

handling this compound must use appropriate Personal Protective Equipment (PPE).
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Hazard Classification Description

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1][3][4]

Serious Eye Damage/Irritation      
Category 2: Causes serious eye irritation.[1][3]

[4]

Specific Target Organ Toxicity      
Category 3: May cause respiratory irritation.[1]

[3][4][5]

Recommended Personal Protective Equipment (PPE)
Due to a lack of specific quantitative data on glove breakthrough times for 3,5-Diiodo-L-
tyrosine dihydrate, a conservative approach is recommended.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or

glasses with side shields.

Protects against dust particles

and splashes.

Hand Protection
Nitrile gloves (minimum 4 mil

thickness), double-gloved.

Provides a barrier against skin

contact. Given the absence of

specific permeation data,

double gloving and frequent

changes are advised.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.      

Required when handling the

powder outside of a fume hood

or if dust is generated.

Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following operational plan is mandatory to minimize exposure and

prevent contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://aksci.com/sds/F525_SDS.pdf
https://wap.guidechem.com/msds/300-39-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_-Diiodo-L-tyrosine
https://aksci.com/sds/F525_SDS.pdf
https://wap.guidechem.com/msds/300-39-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_-Diiodo-L-tyrosine
https://aksci.com/sds/F525_SDS.pdf
https://wap.guidechem.com/msds/300-39-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_-Diiodo-L-tyrosine
https://www.sigmaaldrich.com/HK/zh/product/sigma/d0754
https://www.benchchem.com/product/b102990?utm_src=pdf-body
https://www.benchchem.com/product/b102990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6] Long-

term storage at -20°C is recommended.[1][5]

Incompatibilities: Keep away from strong oxidizing agents.[6]

Handling and Use
Designated Area: All handling of 3,5-Diiodo-L-tyrosine dihydrate powder should be

conducted in a designated area, such as a chemical fume hood, to ensure adequate

ventilation.[2]

PPE Donning: Before handling, don all required PPE as specified in the table above.

Weighing and Aliquoting:

Perform all weighing and aliquoting of the powder within a chemical fume hood to control

dust.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the powder. Minimize the

creation of dust.

Solution Preparation:

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Ensure the vessel is appropriately labeled with the chemical name, concentration, date,

and hazard information.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[6]

Clean all equipment and the work area to remove any residual chemical.
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Disposal Plan
Contaminated materials and waste must be disposed of as hazardous chemical waste in

accordance with all local, regional, and national regulations.[6]

Waste Segregation:

Solid Waste: Collect unused 3,5-Diiodo-L-tyrosine dihydrate powder and any

contaminated disposable materials (e.g., weigh boats, paper towels, gloves, and PPE) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing 3,5-Diiodo-L-tyrosine dihydrate in a separate,

sealed, and clearly labeled hazardous waste container. Do not pour down the drain.[6]

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

chemical name ("3,5-Diiodo-L-tyrosine dihydrate"), and the associated hazards (Irritant).

Waste Pickup: Arrange for the collection of the hazardous waste by your institution's

environmental health and safety department or a licensed chemical waste disposal company.

Emergency Procedures
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Emergency Situation First Aid and Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][6]

Skin Contact

Remove contaminated clothing and flush skin

with plenty of soap and water for at least 15

minutes. If skin irritation occurs, seek medical

advice.[2][6]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if you feel unwell.[3][6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][6]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, contact your institution's emergency

response team.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 3,5-Diiodo-L-tyrosine dihydrate
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Caption: Workflow for the safe handling and disposal of 3,5-Diiodo-L-tyrosine dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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